Cas no 23805-76-7 (octahydro-9aH-Quinolizine-9a-carbonitrile)

• Product Name: octahydro-9aH-Quinolizine-9a-carbonitrile
• CAS No: 23805-76-7
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 1109562
• PubChem ID: 12637490
• Update Time: 2025-04-20

octahydro-9aH-Quinolizine-9a-carbonitrile Chemical and Physical Properties

Names and Identifiers

• octahydro-9aH-Quinolizine-9a-carbonitrile
• Octahydro-1H-quinolizine-9a-carbonitrile
• 23805-76-7
• SCHEMBL9853462

• Inchi： 1S/C10H16N2/c11-9-10-5-1-3-7-12(10)8-4-2-6-10/h1-8H2
• InChI Key： MPAKXLRWUKKYSK-UHFFFAOYSA-N
• SMILES： N12CCCCC1(C#N)CCCC2

Computed Properties

• Exact Mass: 164.131348519g/mol
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 27Ų